![molecular formula C22H30N2O2 B3816837 1-cycloheptyl-4-{[4-(4-hydroxy-1-butyn-1-yl)benzyl]amino}-2-pyrrolidinone](/img/structure/B3816837.png)
1-cycloheptyl-4-{[4-(4-hydroxy-1-butyn-1-yl)benzyl]amino}-2-pyrrolidinone
Overview
Description
1-cycloheptyl-4-{[4-(4-hydroxy-1-butyn-1-yl)benzyl]amino}-2-pyrrolidinone is a chemical compound that has been synthesized for scientific research purposes. It is a member of the pyrrolidinone family of compounds and has been studied for its potential biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of 1-cycloheptyl-4-{[4-(4-hydroxy-1-butyn-1-yl)benzyl]amino}-2-pyrrolidinone is not fully understood. However, it is believed to interact with certain proteins and enzymes in the body, which could lead to changes in cellular signaling pathways and gene expression.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. For example, it has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. It has also been found to modulate the activity of certain receptors in the brain, which could have implications for the treatment of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 1-cycloheptyl-4-{[4-(4-hydroxy-1-butyn-1-yl)benzyl]amino}-2-pyrrolidinone in lab experiments is its potential as a therapeutic agent. It has also been shown to have relatively low toxicity in animal studies. However, one limitation is that the exact mechanism of action is not fully understood, which could make it difficult to optimize its use in the lab.
Future Directions
There are many potential future directions for research on 1-cycloheptyl-4-{[4-(4-hydroxy-1-butyn-1-yl)benzyl]amino}-2-pyrrolidinone. One area of interest is its potential as a therapeutic agent in the treatment of cancer and Alzheimer's disease. Another direction could be to investigate its ability to modulate the activity of certain enzymes and receptors in the body, which could have implications for the development of new drugs. Further studies could also be conducted to better understand the mechanism of action and optimize its use in the lab.
Scientific Research Applications
1-cycloheptyl-4-{[4-(4-hydroxy-1-butyn-1-yl)benzyl]amino}-2-pyrrolidinone has been studied for its potential use as a therapeutic agent in the treatment of various diseases such as cancer and Alzheimer's disease. It has also been investigated for its ability to modulate the activity of certain enzymes and receptors in the body, which could have implications for the development of new drugs.
properties
IUPAC Name |
1-cycloheptyl-4-[[4-(4-hydroxybut-1-ynyl)phenyl]methylamino]pyrrolidin-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H30N2O2/c25-14-6-5-7-18-10-12-19(13-11-18)16-23-20-15-22(26)24(17-20)21-8-3-1-2-4-9-21/h10-13,20-21,23,25H,1-4,6,8-9,14-17H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZDJNHGWJNPEPS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)N2CC(CC2=O)NCC3=CC=C(C=C3)C#CCCO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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